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Compound of Interest

Compound Name: Cafenstrole

Cat. No.: B044566

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cafenstrole, a triazole-based herbicide developed by SDS Biotech K.K., is utilized for the pre-
and early post-emergence control of annual weeds in rice paddies. This technical guide
provides a comprehensive overview of the available toxicological data and safety profile of
Cafenstrole (also known as CH 900). While exhibiting low acute toxicity to mammals,
Cafenstrole has been classified under the Globally Harmonized System (GHS) with hazard
statements H361, indicating it is "Suspected of damaging fertility or the unborn child,” and
H373, for potentially causing "damage to organs through prolonged or repeated exposure"[1]
[2]. The primary mechanism of action for its herbicidal activity is the inhibition of very-long-chain
fatty acid (VLCFA) biosynthesis[3]. This document synthesizes key findings from a range of
toxicological studies to inform researchers and professionals in drug development and safety
assessment.
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Property Value

Common Name Cafenstrole

N,N-diethyl-3-(mesitylsulfonyl)-1H-1,2 4-triazole-

'UPAC Name 1-carboxamide

CAS Number 125306-83-4[1][4]

Chemical Formula C16H22N403S[1][4]

Molecular Weight 350.4 g/mol [1]

Synonyms CH 900, Grachitor, Himeadow][5]

Mechanism of Action

Cafenstrole's primary mode of action is the inhibition of the biosynthesis of very-long-chain
fatty acids (VLCFASs), which are essential components of plant cuticular waxes and suberin. It
specifically acts as an inhibitor of the microsomal elongase enzyme system responsible for the
elongation of fatty acid chains beyond C18[3]. This disruption of VLCFA synthesis leads to a
compromised protective outer layer in susceptible plants, resulting in increased water loss and
eventual death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Toxicological Profile and
Safety Assessment of Cafenstrole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044566#toxicological-studies-and-safety-profile-of-
cafenstrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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